1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one

Specification

• Molecular Formula: C7H12F2N2O
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 1-(4-amino-3,3-difluoropiperidin-1-yl)ethanone
• Standard InChI: InChI=1S/C7H12F2N2O/c1-5(12)11-3-2-6(10)7(8,9)4-11/h6H,2-4,10H2,1H3
• Standard InChI Key: QYDSILJLQJNZBC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(C(C1)(F)F)N

Introduction

Structural and Molecular Characteristics

Chemical Architecture

1-(4-Amino-3,3-difluoropiperidin-1-yl)ethan-1-one features a six-membered piperidine ring with two fluorine atoms at the 3-position and an amino group at the 4-position. The nitrogen atom in the piperidine ring is acetylated, forming an ethanone moiety. This configuration introduces both steric and electronic effects, influencing reactivity and potential interactions in chemical or biological systems.

Table 1: Key Molecular Descriptors

Property	Value
IUPAC Name	1-(4-amino-3,3-difluoropiperidin-1-yl)ethanone
Molecular Formula	$\text{C}_7\text{H}_{12}\text{F}_2\text{N}_2\text{O}$
Molecular Weight	178.18 g/mol
Canonical SMILES	CC(=O)N1CCC(C(C1)(F)F)N
InChIKey	QYDSILJLQJNZBC-UHFFFAOYSA-N
PubChem CID	129968621

The compound’s stereochemistry and fluorine substitution pattern are critical to its physicochemical behavior, including polarity and hydrogen-bonding capacity.

Synthesis and Preparation

Synthetic Routes

The synthesis typically involves two key steps:

• Preparation of the Difluorinated Piperidine Precursor: Fluorination of a piperidine derivative using agents like DAST (diethylaminosulfur trifluoride) or Deoxo-Fluor® to introduce the 3,3-difluoro group.

• Acylation of the Piperidine Nitrogen: Reaction with acetyl chloride or acetic anhydride under basic conditions to form the ethanone moiety.

Table 2: Representative Synthesis Protocol

Step	Reagents/Conditions	Outcome
1	DAST, DCM, 0°C → RT	3,3-Difluoropiperidine formation
2	Acetyl chloride, Et$_3$N, THF	N-Acetylation

Yield optimization remains challenging due to the reactivity of fluorinated intermediates. Purification via column chromatography or recrystallization is often required.

Physicochemical Properties

Stability and Reactivity

The compound’s stability is influenced by the electron-withdrawing fluorine atoms, which reduce the basicity of the piperidine nitrogen. The acetyl group enhances susceptibility to nucleophilic attack at the carbonyl carbon.

Applications in Research

Pharmaceutical Intermediates

The compound’s fluorinated piperidine core is a privileged structure in medicinal chemistry, often serving as a scaffold for kinase inhibitors or G protein-coupled receptor (GPCR) modulators. Its amino and acetyl groups provide sites for further functionalization.

Material Science

Fluorinated compounds are valued in materials science for their thermal stability and chemical resistance. While direct applications of this compound are undocumented, its derivatives could contribute to advanced polymer systems.

Comparative Analysis with Related Compounds

The bicyclo[1.1.1]pentane derivative (CSCS02524585059) shares structural similarities but exhibits higher molecular weight (244 Da) and altered LogP (0.36). Such modifications impact bioavailability and target engagement, highlighting the role of fluorination in tuning molecular properties.

Future Directions

Further research should prioritize:

• Toxicological Profiling: Acute and chronic toxicity studies.

• Synthetic Optimization: Development of greener fluorination methods.

• Biological Screening: Evaluation against disease-relevant targets (e.g., kinases, proteases).